Cas no 2227726-12-5 (tert-butyl N-{1-(2R)-2-hydroxypropylcyclohexyl}carbamate)

• Product Name: tert-butyl N-{1-(2R)-2-hydroxypropylcyclohexyl}carbamate
• CAS No: 2227726-12-5
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 6283573
• PubChem ID: 165699526
• Update Time: 2025-11-01

tert-butyl N-{1-(2R)-2-hydroxypropylcyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-(2R)-2-hydroxypropylcyclohexyl}carbamate
• EN300-1887847
• tert-butyl N-{1-[(2R)-2-hydroxypropyl]cyclohexyl}carbamate
• 2227726-12-5

• Inchi： 1S/C14H27NO3/c1-11(16)10-14(8-6-5-7-9-14)15-12(17)18-13(2,3)4/h11,16H,5-10H2,1-4H3,(H,15,17)/t11-/m1/s1
• InChI Key： RBKMCPCEDNYXKK-LLVKDONJSA-N
• SMILES： O[C@H](C)CC1(CCCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 257.19909372g/mol
• Monoisotopic Mass: 257.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{1-(2R)-2-hydroxypropylcyclohexyl}carbamate

tert-butyl N-{1-(2R)-2-hydroxypropylcyclohexyl}carbamate: A Comprehensive Overview

tert-butyl N-{1-(2R)-2-hydroxypropylcyclohexyl}carbamate, also known by its CAS number 22277-26-1, is a complex organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamate functional group, and a cyclohexane ring substituted with a hydroxylpropyl group. The stereochemistry at the hydroxyl group is specified as (2R), indicating a specific spatial arrangement that may influence its chemical and biological properties.

The synthesis of tert-butyl N-{1-(2R)-2-hydroxypropylcyclohexyl}carbamate typically involves multi-step reactions, often starting from cyclohexanol or related precursors. The introduction of the hydroxylpropyl group and the subsequent formation of the carbamate linkage are critical steps that require precise control over reaction conditions to ensure high yields and stereochemical integrity. Recent advancements in asymmetric synthesis have enabled more efficient methods for producing this compound with high enantiomeric purity, which is essential for its application in chiral environments.

One of the most notable applications of this compound is in the field of drug delivery systems. The carbamate group serves as a bio-degradable linker, making it ideal for use in controlled-release formulations. For instance, it has been employed as a carrier for anti-cancer drugs, where its degradation profile can be tailored to release the active pharmaceutical ingredient at a desired rate. This application leverages the compound's ability to form stable yet degradable bonds with drug molecules, ensuring sustained therapeutic effects while minimizing side effects.

In addition to its role in drug delivery, tert-butyl N-{1-(2R)-2-hydroxypropylcyclohexyl}carbamate has found utility in bioconjugation chemistry. Its ability to react with nucleophiles makes it a valuable reagent for modifying proteins, peptides, and other biomolecules. Recent studies have demonstrated its use in creating bioconjugates for diagnostic purposes, such as immunoassays and biosensors. The stereochemistry of the compound plays a crucial role in these applications, as it can influence the specificity and sensitivity of the resulting bioconjugates.

The compound's unique structure also lends itself to applications in materials science. For example, it has been investigated as a potential precursor for generating stimuli-responsive materials. By incorporating this compound into polymer networks, researchers have developed materials that exhibit reversible changes in their physical properties upon exposure to specific stimuli, such as pH or temperature changes. These materials hold promise for use in drug delivery systems, sensors, and soft robotics.

Recent research has also explored the use of tert-butyl N-{1-(2R)-2-hydroxypropylcyclohexyl}carbamate as an enzyme inhibitor. Its ability to bind to specific enzyme active sites makes it a potential candidate for therapeutic interventions targeting enzyme-mediated diseases. For instance, studies have shown that this compound can inhibit certain proteases involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent.

In conclusion, tert-butyl N-{1-(2R)-2-hydroxypropylcyclohexyl}carbamate is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and stereochemistry make it an invaluable tool in drug delivery, bioconjugation chemistry, materials science, and enzymology. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.